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Compound of Interest

Compound Name: Thermopterin

Cat. No.: B1682253 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

Thermopterin (CAS 135745-46-9) is a complex pterin derivative isolated from the thermophilic

archaeon Methanoculleus thermophilicum. Its intricate structure, featuring a pteridine core

linked to a phosphorylated and amino-acid-conjugated side chain, suggests a significant

biological role, potentially as a cofactor in enzymatic reactions within its host organism. Pterins,

as a class of heterocyclic compounds, are known for their diverse functions, including their

involvement in metabolic pathways and cellular signaling. The spectroscopic properties of

these molecules are key to understanding their structure, function, and potential applications in

drug development and as biomarkers.

While specific, experimentally determined spectroscopic data for Thermopterin is not widely

available in the public domain, this guide provides a comprehensive overview of its expected

spectroscopic characteristics based on its chemical structure and the well-established

properties of related pterin compounds. Furthermore, it outlines detailed experimental protocols

for obtaining and analyzing the spectroscopic data for a molecule such as Thermopterin.

Chemical Structure of Thermopterin
IUPAC Name: (2-((((5-((5-(4-((1-(2-amino-4-oxo-3,4-dihydropteridin-7-yl)ethyl)amino)-2,5-

dihydroxyphenyl)-2,3,4-trihydroxypentyl)oxy)-3,4-dihydroxytetrahydrofuran-2-yl)methoxy)
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(hydroxy)phosphoryl)oxy)-4-carboxybutanoyl)aspartic acid.[1] Molecular Formula:

C₃₃H₄₄N₇O₂₁P[1] Molecular Weight: 905.71 g/mol [1]

The structure of Thermopterin is characterized by a 2-amino-4-oxo-pteridine ring, which is the

core chromophore responsible for its primary spectroscopic properties. The extensive side-

chain, while not contributing significantly to the primary UV-Visible absorption and fluorescence,

will have a profound impact on the molecule's overall conformation, solubility, and its

interactions with other molecules, which can be probed by techniques such as NMR.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to the Spectroscopic
Properties of Thermopterin]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1682253#spectroscopic-properties-of-thermopterin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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